3-(Difluoromethyl)-N-[1-[5-fluoro-6-(4-fluorophenyl)pyrimidin-4-yl]azetidin-3-yl]-N,1-dimethylpyrazole-4-carboxamide

• IUPAC Name: 3-(difluoromethyl)-N-[1-[5-fluoro-6-(4-fluorophenyl)pyrimidin-4-yl]azetidin-3-yl]-N,1-dimethylpyrazole-4-carboxamide
• InChI: InChI=1S/C20H18F4N6O/c1-28-9-14(17(27-28)18(23)24)20(31)29(2)13-7-30(8-13)19-15(22)16(25-10-26-19)11-3-5-12(21)6-4-11/h3-6,9-10,13,18H,7-8H2,1-2H3
• InChI Key: XXSGOMGBBHQRCE-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)C(F)F)C(=O)N(C)C2CN(C2)C3=NC=NC(=C3F)C4=CC=C(C=C4)F
• Molecular Formula: C20H18F4N6O
• Molecular Weight: 434.4 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a pyrazole ring, a pyrimidine ring, and an azetidine ring, all of which are common structures in pharmaceutical compounds. The presence of multiple fluorine atoms suggests that it might have unique reactivity or biological activity.

Molecular Structure Analysis

The compound’s structure suggests it could have interesting chemical properties. The pyrazole and pyrimidine rings are both aromatic, which could contribute to the compound’s stability. The azetidine ring is a strained, four-membered ring, which could make the compound more reactive.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by its functional groups. The pyrazole and pyrimidine rings might undergo electrophilic aromatic substitution, while the azetidine ring might undergo ring-opening reactions.

Physical And Chemical Properties Analysis

The compound’s physical and chemical properties would be influenced by its structure. The presence of multiple fluorine atoms could make the compound more lipophilic, which could influence its solubility and its ability to cross biological membranes.